N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide
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Description
N-(4-ethoxybenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide is a useful research compound. Its molecular formula is C17H16N2O4S2 and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
Research on Co(II) complexes of derivatives similar to the one , such as 4-((3-ethoxy-2-hydroxybenzylidene)amino)-N-(thiazol-2-yl)benzenesulphonamide, has shown promising results in anticancer activity, particularly against human breast cancer cell lines (MCF 7). These complexes exhibit fluorescence properties and engage in electron transfer processes, highlighting their potential in cancer treatment applications (Vellaiswamy & Ramaswamy, 2017).
Synthesis and Pharmacological Activities
The synthesis of N-substituted imidazolylbenzamides or benzene-sulfonamides, including those related to the compound of interest, has demonstrated potent cardiac electrophysiological activity. This research indicates the potential for developing selective class III agents for treating cardiac arrhythmias (Morgan et al., 1990).
Antimalarial and Antiviral Applications
Sulphonamide derivatives have been investigated for their antimalarial activity, showcasing potential as COVID-19 drug candidates through computational calculations and molecular docking studies. These findings suggest a broad spectrum of therapeutic applications for sulphonamide-based compounds (Fahim & Ismael, 2021).
Antimicrobial and Anticancer Agents
Methylsulfonyl benzothiazoles (MSBT) derivatives have been explored for their antimicrobial and anticancer properties, indicating the versatility of compounds with sulfonyl and benzothiazole components in treating various diseases. These compounds have shown significant activity against bacterial, fungal species, and cervical cancer cell lines, highlighting their potential as dual-function therapeutic agents (Lad et al., 2017).
Properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O4S2/c1-3-23-13-5-4-6-14-15(13)18-17(24-14)19-16(20)11-7-9-12(10-8-11)25(2,21)22/h4-10H,3H2,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJGHIYUGEYXKTD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.